3,3,3-Tetraminium(4+)

• Molecular Formula: C9H28N4+4
• Molecular Weight: 192.35 g/mol
• IUPAC Name: 3-azaniumylpropyl-[3-(3-azaniumylpropylazaniumyl)propyl]azanium
• InChI: InChI=1S/C9H24N4/c10-4-1-6-12-8-3-9-13-7-2-5-11/h12-13H,1-11H2/p+4
• InChI Key: ZAXCZCOUDLENMH-UHFFFAOYSA-R
• SMILES: C(C[NH3+])C[NH2+]CCC[NH2+]CCC[NH3+]

Description

3,3,3-Tetraminium(4+) is a positively charged polyamine with a molecular formula of C₉H₂₄N₄⁴+ (conjugate acid of 3,3,3-tetramine). It features a 13-membered straight-chain alkane backbone with four amine groups positioned at the 1-, 5-, 9-, and 13-positions . This compound is naturally occurring in organisms such as Cyanidium caldarium and Bombyx mori, where it likely participates in metal ion coordination or biochemical signaling due to its polyamine structure .

Comparison with Similar Compounds

Titanium(4+) Tetrachloride (TiCl₄)

• Molecular Formula : TiCl₄
• Charge : +4
• Structure : Tetrahedral geometry with a central titanium ion bonded to four chloride ligands .
• Applications : Widely used as a catalyst in Ziegler-Natta polymerization and titanium metal production. Unlike 3,3,3-Tetraminium(4+), TiCl₄ is a Lewis acid with strong electrophilic properties .
• Key Difference: TiCl₄ is inorganic and halogen-based, whereas 3,3,3-Tetraminium(4+) is organic and nitrogen-rich, enabling distinct reactivity in aqueous or biological systems.

N,N'-Bis(3-Aminopropyl)-1,3-Propanediamine (Norspermine)

• Molecular Formula : C₉H₂₄N₄
• Charge : Neutral (unlike the +4 charge of 3,3,3-Tetraminium(4+))
• Structure : A linear tetramine with four amine groups but lacking the quaternary ammonium centers of 3,3,3-Tetraminium(4+) .

Functional and Toxicological Comparisons

Nephrotoxic Organochlorides (e.g., Tetrachloroethylene)

• Mode of Action : These compounds disrupt renal function via oxidative stress or metabolic activation. For example, tetrachloroethylene (C₂Cl₄) and hexachloro-1,3-butadiene (C₄Cl₆) exhibit dose-additive nephrotoxicity in rats .

Data Tables

Table 1: Structural and Chemical Properties

Compound	Molecular Formula	Charge	Structure	Key Applications
3,3,3-Tetraminium(4+)	C₉H₂₄N₄⁴+	+4	Linear polyazaalkane	Biochemical coordination
Titanium(4+) Tetrachloride	TiCl₄	+4	Tetrahedral metal halide	Polymerization catalysis
Norspermine	C₉H₂₄N₄	0	Linear tetramine	Metal chelation

Table 2: Toxicological Profiles

Compound	Toxicity Profile	Mechanism (if known)
3,3,3-Tetraminium(4+)	Not well-characterized	Potential metal-binding activity
Tetrachloroethylene	Nephrotoxic (dose-additive)	Oxidative stress, metabolic activation
Titanium(4+) Tetrachloride	Corrosive, releases HCl on hydrolysis	Acid generation in aqueous media